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Compound of Interest

Compound Name: N-cyclohexylaniline Hydrochloride

CAS No.: 64316-73-0

Cat. No.: B1597006 Get Quote

This guide provides an in-depth exploration of N-cyclohexylaniline, a significant secondary

amine in industrial and synthetic chemistry. From its foundational synthesis to its diverse

applications, we will delve into the chemical principles, historical context, and practical

methodologies associated with this compound. This document is intended for researchers,

chemists, and professionals in drug development and materials science who require a

thorough understanding of N-cyclohexylaniline's properties and synthesis.

Introduction and Historical Context
N-Cyclohexylaniline (CAS No. 1821-36-9) is an organic compound featuring a cyclohexyl group

bonded to the nitrogen of an aniline molecule. Its unique combination of aliphatic and aromatic

moieties imparts a versatile set of properties, making it a valuable intermediate in the synthesis

of dyes, pharmaceuticals, and polymers. It also finds use as a corrosion inhibitor and a rubber

antioxidant.

While the precise moment of its first synthesis is not readily apparent in readily available

literature, its discovery is intrinsically linked to the development of two major classes of organic

reactions in the late 19th and early 20th centuries: the reductive amination of carbonyl

compounds and the catalytic hydrogenation of aromatic amines. The pioneering work of

chemists like Paul Sabatier on catalytic hydrogenation at the turn of the 20th century laid the

groundwork for the efficient synthesis of cyclohexylamines from anilines. Similarly, the

principles of reductive alkylation, which involve the reaction of an amine with a carbonyl
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compound in the presence of a reducing agent, provided a direct pathway to N-substituted

amines like N-cyclohexylaniline.

The industrial importance of N-cyclohexylaniline grew with the expansion of the rubber industry,

where it and its derivatives were found to be effective antioxidants, preventing the degradation

of rubber products. This application spurred the development of more efficient and scalable

manufacturing processes.

Physicochemical and Spectroscopic Data
A thorough understanding of a compound's physical and spectral properties is paramount for its

application in research and industry.

Physicochemical Properties
Property Value Source

CAS Number 1821-36-9

Molecular Formula C₁₂H₁₇N

Molecular Weight 175.27 g/mol

Appearance
Colorless to pale yellow or

dark brown liquid

Melting Point 14-16 °C

Boiling Point 284 °C (lit.)

Density 0.996 g/mL at 25 °C (lit.)

Solubility
Insoluble in water; soluble in

organic solvents.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of N-

cyclohexylaniline.
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Technique Key Features Source

¹H NMR

Signals corresponding to

aromatic protons, the N-H

proton, and the cyclohexyl

protons.

¹³C NMR

Resonances for the six distinct

carbon atoms of the phenyl

ring and the four distinct

carbon atoms of the cyclohexyl

ring.

Infrared (IR)

Characteristic peaks for N-H

stretching (around 3400 cm⁻¹),

C-H stretching (aromatic and

aliphatic), and C=C stretching

(aromatic ring).

Mass Spectrometry (MS)

Molecular ion peak (M⁺) at m/z

= 175, with fragmentation

patterns corresponding to the

loss of cyclohexyl and phenyl

fragments.

Synthesis Methodologies
The synthesis of N-cyclohexylaniline can be approached through several strategic pathways.

The choice of method often depends on the desired scale, available starting materials, and

economic considerations.

Reductive Amination of Cyclohexanone with Aniline
This is one of the most common and direct methods for the synthesis of N-cyclohexylaniline.

The reaction proceeds through the formation of an enamine or imine intermediate, which is

then reduced in situ to the secondary amine.

Reaction: Aniline + Cyclohexanone → N-Cyclohexylaniline + H₂O
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Causality Behind Experimental Choices: The choice of reducing agent is critical. Catalytic

hydrogenation (e.g., using H₂ gas with a metal catalyst like Pd/C, PtO₂, or Raney Nickel) is

often employed for its efficiency and atom economy. Alternatively, hydride reducing agents

such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) can be used

under milder conditions. The pH of the reaction is also important; slightly acidic conditions favor

the formation of the iminium ion intermediate, accelerating the reaction.

Experimental Protocol: Catalytic Hydrogenation Route

Apparatus: A Parr hydrogenation apparatus or a similar high-pressure reactor.

Reagents:

Aniline (1.0 eq)

Cyclohexanone (1.1 eq)

Palladium on carbon (Pd/C, 5-10 mol%)

Ethanol (as solvent)

Procedure: a. In the reactor vessel, dissolve aniline and cyclohexanone in ethanol. b. Add

the Pd/C catalyst. c. Seal the reactor and purge with nitrogen, followed by hydrogen. d.

Pressurize the reactor with hydrogen gas (typically 50-100 psi). e. Heat the mixture to 50-80

°C and stir vigorously. f. Monitor the reaction progress by observing the drop in hydrogen

pressure. g. Once the reaction is complete, cool the reactor, vent the hydrogen, and purge

with nitrogen. h. Filter the reaction mixture through a pad of Celite to remove the catalyst. i.

Concentrate the filtrate under reduced pressure to obtain the crude product. j. Purify the

crude product by vacuum distillation.
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Caption: Reductive amination of aniline and cyclohexanone.

Catalytic Hydrogenation of Diphenylamine
Another viable, though less direct, route involves the hydrogenation of diphenylamine. In this

process, one of the phenyl rings is selectively reduced to a cyclohexyl ring.

Reaction: Diphenylamine + 3H₂ → N-Cyclohexylaniline

Causality Behind Experimental Choices: The key challenge in this synthesis is achieving

selective hydrogenation of only one aromatic ring. This requires careful control of reaction

conditions (temperature, pressure) and the choice of catalyst. Rhodium and ruthenium-based

catalysts are often more effective than palladium or platinum for this selective reduction. Over-

hydrogenation can lead to the formation of dicyclohexylamine.

Experimental Protocol: Selective Hydrogenation

Apparatus: High-pressure autoclave.

Reagents:

Diphenylamine (1.0 eq)

Rhodium on carbon (Rh/C, 5 mol%)

Methanol or Ethanol (as solvent)
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Procedure: a. Charge the autoclave with diphenylamine and the solvent. b. Add the Rh/C

catalyst. c. Seal the autoclave, purge with an inert gas, and then with hydrogen. d.

Pressurize with hydrogen to 500-1000 psi. e. Heat the reaction to 100-150 °C with vigorous

stirring. f. Monitor the reaction by TLC or GC until the starting material is consumed. g. Cool

the autoclave, vent, and purge with nitrogen. h. Filter the catalyst and wash with the solvent.

i. Remove the solvent in vacuo and purify the product by distillation or recrystallization.

Diphenylamine

N-Cyclohexylaniline

H₂ / Rh/C

Selective
Hydrogenation
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Caption: Selective hydrogenation of diphenylamine.

Industrial Applications
N-Cyclohexylaniline serves as a crucial component in several industrial sectors.

Rubber Industry: It is a key precursor to various antioxidants and antiozonants used to

protect rubber from degradation by oxygen and ozone. These additives are essential for

extending the lifespan of tires and other rubber products.

Polymer Industry: N-Cyclohexylaniline can be used as a monomer or an additive to enhance

the thermal stability and other properties of polymers.

Dye Manufacturing: It serves as an intermediate in the synthesis of certain types of dyes.

Pharmaceutical and Agrochemical Synthesis: The N-cyclohexylaniline scaffold is present in

some biologically active molecules, making it a valuable building block in the development of

new drugs and pesticides.

Corrosion Inhibition: It can be employed as a corrosion inhibitor, particularly in acidic

environments.
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Safety and Handling
N-Cyclohexylaniline is a chemical that requires careful handling.

Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: It can cause irritation to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE): Always use appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat. Work in a well-ventilated area or use a

fume hood.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling this

compound.

Conclusion
N-Cyclohexylaniline is a compound with a rich history intertwined with the development of

fundamental organic reactions. Its versatile synthesis and wide range of applications,

particularly in the rubber and polymer industries, underscore its continued importance. A

thorough understanding of its synthesis, properties, and handling is essential for any scientist

or engineer working with this valuable chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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